4-[3-chloro-5-ethoxy-4-(2-phenoxyethoxy)benzylidene]-2-phenyl-1,3-oxazol-5(4H)-one

• Molecular Formula: C26H22ClNO5
• Molecular Weight: 463.9 g/mol
• IUPAC Name: (4Z)-4-[[3-chloro-5-ethoxy-4-(2-phenoxyethoxy)phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C26H22ClNO5/c1-2-30-23-17-18(16-22-26(29)33-25(28-22)19-9-5-3-6-10-19)15-21(27)24(23)32-14-13-31-20-11-7-4-8-12-20/h3-12,15-17H,2,13-14H2,1H3/b22-16-
• InChI Key: PEOWTQZKTDJGHA-JWGURIENSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)OC(=N2)C3=CC=CC=C3)Cl)OCCOC4=CC=CC=C4
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)OC(=N2)C3=CC=CC=C3)Cl)OCCOC4=CC=CC=C4

Description

4-[3-chloro-5-ethoxy-4-(2-phenoxyethoxy)benzylidene]-2-phenyl-1,3-oxazol-5(4H)-one, also known as CEO, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a type of oxazole derivative and has shown promise in a variety of applications, including as a potential therapeutic agent.

Mechanism of Action

The mechanism of action of 4-[3-chloro-5-ethoxy-4-(2-phenoxyethoxy)benzylidene]-2-phenyl-1,3-oxazol-5(4H)-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in inflammation and tumor growth. It has also been shown to have the ability to scavenge free radicals, which may contribute to its anti-oxidant properties.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of certain enzymes involved in inflammation. It has also been shown to induce apoptosis in cancer cells and to inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[3-chloro-5-ethoxy-4-(2-phenoxyethoxy)benzylidene]-2-phenyl-1,3-oxazol-5(4H)-one for lab experiments is its potential as a therapeutic agent for a variety of diseases. It has also been shown to have fluorescent properties, which make it useful for the detection of metal ions. However, one limitation of this compound is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are many future directions for research on 4-[3-chloro-5-ethoxy-4-(2-phenoxyethoxy)benzylidene]-2-phenyl-1,3-oxazol-5(4H)-one. One area of interest is its potential as a therapeutic agent for diseases such as cancer and inflammation. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in animal and human models. Additionally, research on the fluorescent properties of this compound may lead to its use as a diagnostic tool for metal ion detection.

Synthesis Methods

The synthesis of 4-[3-chloro-5-ethoxy-4-(2-phenoxyethoxy)benzylidene]-2-phenyl-1,3-oxazol-5(4H)-one involves the reaction of 3-chloro-5-ethoxy-4-(2-phenoxyethoxy)benzaldehyde with phenylhydrazine and acetic anhydride in the presence of a catalytic amount of glacial acetic acid. The resulting product is then treated with potassium hydroxide to form the final product, this compound.

Scientific Research Applications

4-[3-chloro-5-ethoxy-4-(2-phenoxyethoxy)benzylidene]-2-phenyl-1,3-oxazol-5(4H)-one has been studied extensively for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties, making it a potential therapeutic agent for a variety of diseases. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.